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An In-depth Technical Guide on the Thermochemical Properties of Trichloromelamine

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document serves as a comprehensive technical guide based on currently

available public domain data. It is critical to note that specific experimental thermochemical

values for trichloromelamine, such as the standard enthalpy of formation, Gibbs free energy

of formation, and absolute entropy, are not readily found in published literature. This guide,

therefore, focuses on the known physical and chemical properties of trichloromelamine,

outlines the established experimental and computational methodologies that would be

employed to determine its thermochemical properties, and discusses its thermal stability and

decomposition.

Introduction to Trichloromelamine
Trichloromelamine (TCM), with the chemical formula C₃H₃Cl₃N₆, is a chlorinated derivative of

melamine. It is a potent oxidizing agent and is recognized for its applications as a disinfectant,

sanitizer, biocide, and flame retardant[1][2]. Structurally, it is a triazine ring with three

chloroamine functional groups. The high chlorine content and the presence of multiple nitrogen

atoms contribute to its high reactivity and energetic nature[2]. The compound is known to be

unstable, sensitive to heat and friction, and can ignite spontaneously in contact with reactive

organic materials[3][4]. Due to these characteristics, a thorough understanding of its

thermochemical properties is paramount for its safe handling, storage, and application.
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Known Physical and Chemical Properties
While specific thermochemical data is scarce, a range of physical and chemical properties for

trichloromelamine has been documented. These are summarized in the table below for ease

of reference.

Property Value Source(s)

IUPAC Name
N²,N⁴,N⁶-trichloro-1,3,5-

triazine-2,4,6-triamine
[5]

CAS Number 7673-09-8 [1]

Molecular Formula C₃H₃Cl₃N₆ [2]

Molecular Weight 229.46 g/mol [3]

Appearance
White to pale yellow fine

powder with a chlorine odor
[1][3]

Melting Point
> 300 °C (> 572 °F) with

decomposition
[1][3]

Boiling Point Decomposes [3]

Autoignition Temp. 160 °C (320 °F) [6]

Solubility in Water < 1 mg/mL at 20 °C [3]

pH of Saturated Sol. 4 [3]

Reactivity
Strong oxidizing agent;

sensitive to heat and friction
[1][3]

Experimental Protocols for Thermochemical
Characterization
The determination of thermochemical properties for an energetic and potentially hazardous

compound like trichloromelamine requires specialized experimental procedures. The

following sections detail the standard methodologies that would be applied.
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Synthesis of Trichloromelamine
A common method for the synthesis of trichloromelamine involves the chlorination of

melamine, with the intermediate formation of hexachloromelamine[7].

Protocol:

Hexachloromelamine Formation: A suspension of melamine in water is subjected to a

continuous flow of chlorine gas under vigorous stirring at room temperature (e.g., 20°C). The

reaction proceeds until the desired level of chlorination is achieved, resulting in a suspension

of hexachloromelamine[7].

Solubilization: A water-immiscible solvent, such as carbon tetrachloride, is added to the

suspension to dissolve the hexachloromelamine, allowing for separation from the aqueous

phase[7].

Reaction with Melamine: The separated organic solution of hexachloromelamine is then

reacted with a specific molar quantity of non-chlorinated melamine. This reaction is typically

carried out at the reflux temperature of the solvent and may be facilitated by an activator,

such as acetic acid and water[7].

Product Isolation: Upon completion of the reaction, the precipitated trichloromelamine is

isolated by filtration, washed with the solvent, and dried under controlled temperature

conditions (e.g., 80°C) to yield a fine white powder[7].
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Synthesis of Trichloromelamine

Melamine Suspension in Water

Hexachloromelamine Suspension

Chlorination

Chlorine Gas

Add CCl₄

Phase Separation

Hexachloromelamine in CCl₄

Add Melamine & Activator

Reflux Reaction

Filtration & Washing

Drying

Trichloromelamine Product

 

Bomb Calorimetry Workflow

Sample Preparation (Pellet)

Assemble Platinum-Lined Bomb

Pressurize with O₂

Place Bomb in Calorimeter

Thermal Equilibration

Ignite Sample

Record Temperature Change (ΔT)

Calculate Heat of Combustion

Calculate ΔHᵣ° via Hess's Law
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Thermal Analysis Workflow (DSC & TGA)

DSC TGA

Seal Sample in Pan

Heat at Controlled Rate

Record Heat Flow vs. Temp

Identify Decomposition Onset & Enthalpy

Place Sample in Crucible

Heat at Controlled Rate

Record Mass Loss vs. Temp

Identify Decomposition Stages
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Hypothetical Thermal Decomposition Pathway

Trichloromelamine (C₃H₃Cl₃N₆)

Heat-Induced N-Cl Bond Cleavage

Formation of Triazinyl and Chlorine Radicals

Radical Chain Reactions

Triazine Ring Fragmentation

Final Products (HCl, NOx, CO, CO₂, Cl₂)
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Computational (DFT) Workflow for Thermochemical Properties

Input: Trichloromelamine Structure

Geometry Optimization (DFT)

Vibrational Frequency Calculation

Thermochemical Analysis

Output: ΔHᵣ°, S°, Cₚ, ΔGᵣ°

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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